Cas no 51108-51-1 (4-Bromo-1-ethyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-Bromo-1-ethyl-3,5-dimethyl-1H-pyrazole
• CAS No: 51108-51-1
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• MDL: MFCD11054017
• CID: 1069206
• PubChem ID: 21859702
• Update Time: 2025-04-20

4-Bromo-1-ethyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethyl-3,5-dimethyl-1H-pyrazole
• 4-bromo-1-ethyl-3,5-dimethyl-1H-pyrazole(SALTDATA: FREE)
• 1H-pyrazole, 4-bromo-1-ethyl-3,5-dimethyl-
• 51108-51-1
• ALBB-004454
• LS-01682
• MFCD11054017
• EN300-75574
• DTXSID80618920
• E97787
• Z959367760
• AKOS002657020
• 4-bromo-1-ethyl-3,5-dimethylpyrazole
• SCHEMBL13177328
• CS-0217501
• STK502133

• MDL： MFCD11054017
• Inchi： 1S/C7H11BrN2/c1-4-10-6(3)7(8)5(2)9-10/h4H2,1-3H3
• InChI Key： JBIXDYBXWDTDLA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 202.01063
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 240.19°C at 760 mmHg
• Flash Point: 99.063°C
• Refractive Index: 1.565
• PSA: 17.82

4-Bromo-1-ethyl-3,5-dimethyl-1H-pyrazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides